Ammonium nitrate-15N2
Overview
Description
Ammonium nitrate-15N2 is an inorganic salt containing 15N isotope . It has been used for metabolic labeling of plants for quantitative plant proteomic experiments and identifying specific compounds within mixtures of thousands of metabolites in biological extracts using mass spectrometry .
Molecular Structure Analysis
The molecular formula of Ammonium nitrate-15N2 is 15NH415NO3 . The molecular weight is 82.03 g/mol . The InChI string is 1S/HNO3.H3N/c2-1(3)4;/h(H,2,3,4);1H3/i2*1+1 . The SMILES string is [15NH3].O15N+[O-] .Physical And Chemical Properties Analysis
Ammonium nitrate-15N2 is a solid . It has a boiling point of 210 °C (lit.) and a melting point of 169 °C (lit.) .Scientific Research Applications
- Explanation : By incorporating 15N into plant proteins, researchers can track protein synthesis, turnover rates, and interactions. Mass spectrometry then allows precise quantification of labeled proteins .
- Explanation : During incubations, researchers monitor the incorporation of isotopically labeled 15N2 into organic matter. This method helps assess microbial nitrogen fixation in ecosystems .
- Explanation : In anaerobic conditions, E. coli and other organisms reduce nitrate (NO3−) to nitrite (NO2−) and further to ammonia (NH3/NH4+). The sequence of these reductions is DNRA. Researchers use 15N-labeled compounds to trace these reactions and understand microbial metabolism .
- Explanation : Concentrations of monobasic and dibasic phosphates are measured, and the modified Henderson–Hasselbalch equation calculates pH in situ .
- Explanation : N2O serves as a sensitive indicator of NO2− reduction, even when cells primarily reduce NO3−. Isotopomer analysis reveals enzymatic activity patterns .
Metabolic Labeling in Plant Proteomics
Environmental Nitrogen Fixation Studies
Dissimilatory Nitrate Reduction to Ammonia (DNRA)
pH Measurement via Phosphate Anions
Monitoring Nitrous Oxide (N2O) Production
Repression of Hydrogen (H2) Production by NO3−
These applications highlight the versatility of ammonium nitrate-15N2 in scientific investigations. If you need further details or additional applications, feel free to ask! 😊
Safety and Hazards
Ammonium nitrate-15N2 may intensify fire; it’s an oxidizer . It causes serious eye irritation . It’s recommended to keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking. Keep away from clothing and other combustible materials. Wash skin thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Ammonium nitrate-15N2 is primarily targeted towards the nitrogen cycle in biological systems . It is used in metabolic labeling of plants for quantitative plant proteomic experiments . The 15N isotope in the compound allows for the tracking of nitrogen through various biochemical pathways.
Mode of Action
Ammonium nitrate-15N2, being a source of nitrogen, is assimilated by microorganisms. The 15N isotope acts as a tracer, allowing scientists to track the flow of nitrogen through various biochemical pathways . This compound is used to estimate N2 fixation rates from incubations of environmental samples by monitoring the incorporation of isotopically labeled 15N2 into organic matter .
Biochemical Pathways
The core nitrogen cycle involves four reduction pathways and two oxidation pathways . Ammonium nitrate-15N2 plays a role in these pathways, particularly in the process of nitrogen fixation . Nitrogen fixation is the process of reducing atmospheric molecular nitrogen to ammonia, a biologically useful reduced form incorporated into amino acids and other vital compounds .
Pharmacokinetics
Its bioavailability is largely determined by its solubility in water and its ability to be assimilated by microorganisms .
Result of Action
The primary result of the action of Ammonium nitrate-15N2 is the incorporation of the 15N isotope into various nitrogenous compounds within the organism. This allows for the tracking of nitrogen flow through various biochemical pathways .
Action Environment
The efficacy and stability of Ammonium nitrate-15N2 are influenced by various environmental factors. For instance, the presence of other nitrogen sources, pH levels, temperature, and the presence of specific microorganisms can all impact the effectiveness of this compound . It’s important to note that the use of this compound should be done with caution due to potential contamination issues .
properties
InChI |
InChI=1S/HNO3.H3N/c2-1(3)4;/h(H,2,3,4);1H3/i2*1+1 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRORZGWHZXZQMV-NPMJFZSBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N.[N+](=O)(O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[15NH3].[15N+](=O)(O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H4N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00745929 |
Source
|
| Record name | (~15~N)Nitric acid--(~15~N)ammonia (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00745929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
82.030 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
43086-60-8 |
Source
|
| Record name | Nitric-15N acid, ammonium-15N salt | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=43086-60-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (~15~N)Nitric acid--(~15~N)ammonia (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00745929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 43086-60-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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